Cas no 4840-69-1 (5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione)

5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione structure
4840-69-1 structure
Product Name:5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione
CAS No:4840-69-1
MF:C5H5FN2O2
MW:144.103804349899
CID:45359
PubChem ID:330104
Update Time:2025-04-18

5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-3-methyl-1H-pyrimidine-2,4-dione
    • 2-METHOXY-5-FLUOROURACIL
    • 3-Methyl-5-fluoruracil
    • 5-fluoro-3-methyluracil
    • NSC316061
    • BGXNFCXYRIAWDO-UHFFFAOYSA-N
    • NSC-316061
    • Q63392086
    • AKOS006352515
    • 3-Methyl-5-fluorouracil
    • SCHEMBL9685966
    • 5-Fluoro-3-methylpyrimidine-2,4(1H,3H)-dione
    • FT-0692728
    • DTXSID40317467
    • 4840-69-1
    • 5-fluoro-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • Inchi: 1S/C5H5FN2O2/c1-8-4(9)3(6)2-7-5(8)10/h2H,1H3,(H,7,10)
    • InChI Key: BGXNFCXYRIAWDO-UHFFFAOYSA-N
    • SMILES: FC1=CNC(N(C)C1=O)=O

Computed Properties

  • Exact Mass: 144.03400
  • Monoisotopic Mass: 144.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.526
  • PSA: 54.86000
  • LogP: -0.78730
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